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Compound of Interest

Compound Name:
Phenyl 5-bromofuran-2-

carboxylate

Cat. No.: B310124 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Phenyl 5-bromofuran-2-carboxylate was

found. The following guidance is based on the safety profiles of structurally similar compounds,

including other brominated organic compounds and esters. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific disposal protocols

and adhere to all local, state, and federal regulations. The information provided here is for

guidance purposes and should be supplemented by professional judgment and a thorough risk

assessment.

This document provides essential safety and logistical information for the proper disposal of

Phenyl 5-bromofuran-2-carboxylate, designed for researchers, scientists, and drug

development professionals.

Hazard Profile Summary
Based on analogous compounds, Phenyl 5-bromofuran-2-carboxylate is anticipated to

present the following hazards. This information is summarized from the SDS of similar

brominated and ester-containing organic molecules.
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Hazard Category
Potential Hazard
Description

Recommended
Precautions

Flammability

Assumed to be a flammable

liquid or solid, similar to other

organic esters. Vapors may

form explosive mixtures with

air.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools and

ground/bond container and

receiving equipment.

Toxicity

May be harmful if swallowed,

inhaled, or in contact with skin.

May cause skin, eye, and

respiratory irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash hands thoroughly

after handling. Use only in a

well-ventilated area.

Environmental

Potentially harmful to aquatic

life. Should not be released

into the environment.

Prevent entry into waterways,

sewers, or soil.

Reactivity

May be incompatible with

strong oxidizing agents, strong

bases, amines, and reducing

agents.

Store away from incompatible

materials.

Decomposition

Thermal decomposition can

release toxic and irritating

gases and vapors, such as

carbon monoxide, carbon

dioxide, and hydrogen halides

(including hydrogen bromide).

Avoid high temperatures. In

case of fire, use carbon

dioxide, dry chemical powder,

or appropriate foam.

Experimental Protocol: Standard Disposal
Procedure
The following is a generalized, step-by-step procedure for the disposal of Phenyl 5-
bromofuran-2-carboxylate. This protocol is based on standard laboratory practices for

hazardous chemical waste.
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1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

glasses with side shields or goggles, and a flame-retardant laboratory coat.

Conduct all handling and preparation for disposal within a certified chemical fume hood to

minimize inhalation exposure.

2. Waste Segregation and Collection:

Phenyl 5-bromofuran-2-carboxylate waste should be segregated as halogenated organic

waste.

Do not mix with non-halogenated organic waste, aqueous waste, or solid waste streams.

Collect the waste in a designated, properly labeled, and chemically compatible container.

The container should be in good condition and have a secure, tight-fitting lid.

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Phenyl 5-
bromofuran-2-carboxylate," and a list of any other constituents in the waste.

Indicate the approximate concentration or volume of the chemical.

Affix the appropriate hazard pictograms (e.g., flammable, irritant).

4. Storage:

Store the sealed waste container in a designated satellite accumulation area within or near

the laboratory.

The storage area should be cool, dry, well-ventilated, and away from sources of ignition and

incompatible materials.

5. Disposal Request:
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Once the container is full or ready for disposal, submit a hazardous waste pickup request to

your institution's EHS department.

Do not attempt to transport the waste yourself. Trained EHS personnel will collect the waste

for final disposal, which is typically high-temperature incineration at a licensed facility.[1]

6. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,

sand, or cat litter.[2]

Collect the absorbent material using non-sparking tools and place it in a sealed, labeled

container for disposal as halogenated organic waste.

For larger spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Phenyl 5-
bromofuran-2-carboxylate.
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Figure 1: Disposal Workflow for Phenyl 5-bromofuran-2-carboxylate
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Figure 1: Disposal Workflow for Phenyl 5-bromofuran-2-carboxylate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b310124?utm_src=pdf-body-img
https://www.benchchem.com/product/b310124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b310124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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